2'F-Mptp

• CAS No.: 75663-56-8
• Molecular Formula: C16H18FNO4
• Molecular Weight: 307.32 g/mol
• IUPAC Name: (E)-but-2-enedioic acid;4-(2-fluorophenyl)-1-methyl-3,6-dihydro-2H-pyridine
• InChI: InChI=1S/C12H14FN.C4H4O4/c1-14-8-6-10(7-9-14)11-4-2-3-5-12(11)13;5-3(6)1-2-4(7)8/h2-6H,7-9H2,1H3;1-2H,(H,5,6)(H,7,8)/b;2-1+
• InChI Key: CXXZRLOIFUSZOW-WLHGVMLRSA-N
• SMILES: CN1CCC(=CC1)C2=CC=CC=C2F.C(=CC(=O)O)C(=O)O
• Isomeric SMILES: CN1CCC(=CC1)C2=CC=CC=C2F.C(=C/C(=O)O)\C(=O)O
• Synonyms: 2'-fluoro-N-methyl-4-phenyl-1,2,3,6-tetrahydropyridine; 2'F-MPTP

Description

2'F-MPTP (1-methyl-4-(2-fluorophenyl)-1,2,3,6-tetrahydropyridine) is a fluorinated derivative of MPTP, a neurotoxin widely used to model Parkinson’s disease (PD) in animals. The substitution of a fluorine atom at the 2'-position of the phenyl ring enhances its biochemical properties, making it a potent substrate for monoamine oxidase B (MAO-B) . This modification increases its selectivity for dopaminergic neuron toxicity, which correlates with MAO-B-mediated oxidation to the active metabolite 2'F-MPP+ . The compound has been instrumental in studying nigrostriatal degeneration and exploring positron emission tomography (PET) imaging strategies for neurotoxicity mechanisms .

Comparison with Similar Compounds

Comparative Analysis with Structurally Related Analogues

Key Structural Modifications and Enzyme Specificity

The neurotoxic potency and metabolic pathways of MPTP analogs depend on substituents at the 2'-position. The following analogs are critical for comparison:

Compound	Substituent	MAO Substrate Specificity	Neurotoxic Potency vs. MPTP	Inhibitor Sensitivity	PET Applicability
2'F-MPTP	Fluorine (-F)	MAO-B only	2–3× more potent	Blocked by deprenyl/pargyline	Low yield (18F labeling)
2'-CH2F-MPTP	Fluoromethyl (-CH2F)	MAO-A and MAO-B	3–4× more potent	Requires clorgyline + deprenyl	High yield (60% 18F labeling)
2'-CF3-MPTP	Trifluoromethyl (-CF3)	Predominantly MAO-B	Comparable to 2'F-MPTP	Not fully characterized	Limited data

Mechanistic Insights:

• 2'F-MPTP: The fluorine atom’s electronegativity enhances binding to MAO-B’s active site, facilitating oxidation to 2'F-MPP+, which selectively accumulates in dopaminergic neurons .
• 2'-CH2F-MPTP : The fluoromethyl group allows dual MAO-A/B oxidation, leading to broader systemic toxicity. Unlike 2'F-MPTP, its neurotoxicity requires combined MAO-A/B inhibition for blockage, suggesting a complex metabolic activation pathway .

Neurotoxic Potency and Selectivity

• In Vivo Toxicity :
  • 2'F-MPTP and 2'-CH2F-MPTP induce >70% depletion of striatal dopamine in mice, surpassing MPTP’s effects .
  • 2'-CH2F-MPTP’s dual MAO affinity results in prolonged metabolic activation, increasing its potency .
• Species Sensitivity: Non-human primates show heightened vulnerability to 2'F-MPTP, mirroring PD progression more accurately than rodents .

Critical Discussion of Divergent Findings

• Neurotoxic Potency Discrepancy : reports 2'-CH2F-MPTP as more potent than MPTP, while describes its potency as "similar." This may reflect differences in dosing regimens or animal models .
• MAO Specificity : 2'-CH2F-MPTP’s dual MAO-A/B activity contrasts with MPTP’s MAO-B exclusivity, suggesting structural flexibility in analog design for targeted toxicity .